Cas no 847154-79-4 ((2S)-2-amino-4-methylpentanoic acid;hydrate;hydrochloride)

• Product Name: (2S)-2-amino-4-methylpentanoic acid;hydrate;hydrochloride
• CAS No: 847154-79-4
• MF: C₆H₁₆ClNO₃
• MW: 185.649141311646
• CID: 2851748
• PubChem ID: 71406926
• Update Time: 2025-04-21

(2S)-2-amino-4-methylpentanoic acid;hydrate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Leucine--hydrogen chloride--water (1/1/1)
• 847154-79-4
• DTXSID10827523
• (2S)-2-amino-4-methylpentanoic acid;hydrate;hydrochloride

• Inchi： 1S/C6H13NO2.ClH.H2O/c1-4(2)3-5(7)6(8)9;;/h4-5H,3,7H2,1-2H3,(H,8,9);1H;1H2/t5-;;/m0../s1
• InChI Key： BTFHQSOXEPTSNP-XRIGFGBMSA-N
• SMILES： Cl.OC([C@H](CC(C)C)N)=O.O

Computed Properties

• Exact Mass: 185.0818711Da
• Monoisotopic Mass: 185.0818711Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3Ų